Cas no 1980048-98-3 (1,1,1,2,2,5,5,6,6,6-Decafluoro-3-iodohexane)

• Product Name: 1,1,1,2,2,5,5,6,6,6-Decafluoro-3-iodohexane
• CAS No: 1980048-98-3
• MF: C₆H₃F₁₀I
• MW: 391.976529359818
• CID: 4632531
• Update Time: 2025-05-21

1,1,1,2,2,5,5,6,6,6-Decafluoro-3-iodohexane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2,2,5,5,6,6,6-Decafluoro-3-iodohexane
• Hexane, 1,1,1,2,2,5,5,6,6,6-decafluoro-3-iodo-

• Inchi： 1S/C6H3F10I/c7-3(8,5(11,12)13)1-2(17)4(9,10)6(14,15)16/h2H,1H2
• InChI Key： YKXZOQHQZHGTAY-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(F)(F)C(I)CC(F)(F)C(F)(F)F

Additional information on 1,1,1,2,2,5,5,6,6,6-Decafluoro-3-iodohexane

1,1,1,2,2,5,5,6,6,6-Decafluoro-3-iodohexane (CAS No. 1980048-98-3): A Comprehensive Overview of Properties and Applications

1,1,1,2,2,5,5,6,6,6-Decafluoro-3-iodohexane (CAS No. 1980048-98-3) is a highly fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, characterized by its perfluorinated backbone and iodine substituent, is particularly valuable in industries ranging from pharmaceuticals to advanced materials. In this article, we delve into the molecular structure, properties, and cutting-edge applications of this compound, while also addressing frequently asked questions and trending topics in the field.

The molecular formula of 1,1,1,2,2,5,5,6,6,6-Decafluoro-3-iodohexane is C6H2F10I, and its structure features a hexane chain with ten fluorine atoms and one iodine atom. The presence of fluorine atoms imparts exceptional thermal and chemical stability, making it resistant to degradation under harsh conditions. This property is particularly advantageous in applications requiring durability and longevity. The iodine atom, on the other hand, introduces reactivity that can be leveraged in various synthetic processes, such as cross-coupling reactions and nucleophilic substitutions.

One of the most prominent applications of 1,1,1,2,2,5,5,6,6,6-Decafluoro-3-iodohexane is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of fluorinated drugs. Fluorinated compounds are known for their enhanced bioavailability and metabolic stability, which are critical factors in drug development. Researchers are increasingly exploring the use of this compound in the creation of next-generation therapeutics, particularly for conditions such as cancer and infectious diseases. Its ability to act as a fluorine source in medicinal chemistry has made it a valuable tool for chemists.

In addition to pharmaceuticals, 1,1,1,2,2,5,5,6,6,6-Decafluoro-3-iodohexane finds applications in the field of advanced materials. Its high fluorine content contributes to low surface energy, making it an excellent candidate for creating hydrophobic and oleophobic coatings. These coatings are used in a variety of industries, including electronics, textiles, and automotive, to provide water and oil repellency. The compound's compatibility with other fluorinated materials also makes it a popular choice for formulating specialty polymers with enhanced performance characteristics.

The electronics industry has also recognized the potential of 1,1,1,2,2,5,5,6,6,6-Decafluoro-3-iodohexane, particularly in the development of semiconductor materials and electronic coatings. Its thermal stability and dielectric properties make it suitable for use in high-performance electronic components. As the demand for smaller, faster, and more efficient devices grows, the role of fluorinated compounds like this one is expected to expand significantly.

Environmental considerations are another hot topic surrounding 1,1,1,2,2,5,5,6,6,6-Decafluoro-3-iodohexane. While fluorinated compounds are generally stable, their persistence in the environment has raised questions about their long-term impact. Researchers are actively investigating biodegradation pathways and eco-friendly alternatives to address these concerns. The compound's potential role in green chemistry initiatives is also being explored, with a focus on minimizing waste and improving synthetic efficiency.

From a market perspective, the demand for 1,1,1,2,2,5,5,6,6,6-Decafluoro-3-iodohexane is on the rise, driven by its diverse applications and the growing need for high-performance fluorinated compounds. Manufacturers are investing in scalable production methods to meet this demand, while also ensuring compliance with regulatory standards. The compound's global market trends indicate a steady growth trajectory, particularly in regions with strong pharmaceutical and electronics sectors.

In summary, 1,1,1,2,2,5,5,6,6,6-Decafluoro-3-iodohexane (CAS No. 1980048-98-3) is a versatile and valuable compound with a wide range of applications. Its unique combination of fluorine and iodine atoms makes it a standout choice for industries seeking advanced materials and innovative solutions. As research continues to uncover new uses and improve existing processes, the significance of this compound is expected to grow even further. Whether you're a chemist, engineer, or industry professional, understanding the properties and potential of 1,1,1,2,2,5,5,6,6,6-Decafluoro-3-iodohexane is essential for staying ahead in today's competitive landscape.